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Hexylamine as a Surface Passivating Agent: A
Comparative Guide
In the pursuit of enhancing the performance and stability of optoelectronic devices, particularly

perovskite solar cells, surface passivation has emerged as a critical strategy. Defect states at

the surface of the active material can act as recombination centers for charge carriers, limiting

device efficiency and accelerating degradation. This guide provides a comprehensive

comparison of hexylamine, in the form of hexylammonium iodide (HAI), with other common

alkylammonium and organic passivating agents, offering researchers, scientists, and drug

development professionals a clear overview of its effectiveness, supported by experimental

data.

Performance Comparison of Passivating Agents
The effectiveness of a passivating agent is primarily evaluated by its impact on the photovoltaic

performance of solar cells. The following tables summarize key performance metrics for

perovskite solar cells passivated with hexylammonium iodide and its alternatives.

Disclaimer: The data presented below is compiled from various research articles. Direct

comparison should be approached with caution as experimental conditions can vary between

studies.

Table 1: Comparison of Hexylammonium Iodide (HAI) with Butylammonium Iodide (BAI)
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Passivating
Agent

Power
Conversion
Efficiency
(PCE) (%)

Open-Circuit
Voltage (VOC)
(V)

Short-Circuit
Current
Density (JSC)
(mA/cm2)

Fill Factor (FF)

Control (No

Passivation)
18.83 1.10 23.20 0.74

Butylammonium

Iodide (BAI)
19.43 1.12 22.95 0.75

Hexylammonium

Iodide (HAI)
20.62 1.14 23.76 0.76

Source: Data compiled from multiple sources indicating that the longer alkyl chain of

hexylammonium iodide is more effective at decreasing interfacial defects.[1][2]

Table 2: Performance of Other Common Passivating Agents
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Passivating
Agent

Power
Conversion
Efficiency
(PCE) (%)

Open-Circuit
Voltage (VOC)
(V)

Short-Circuit
Current
Density (JSC)
(mA/cm2)

Fill Factor (FF)

Control (No

Passivation)
12.64 - - -

iso-

Butylammonium

Iodide

15.49 0.990 22.20 0.70

--- --- --- --- ---

Control (No

Passivation)
~14 - - -

Phenethylammo

nium Iodide

(PEAI)

~16-17 ~1.08 - ~0.70

--- --- --- --- ---

Control (No

Passivation)
18.8 1.02 24.6 0.75

n-

Octylammonium

Iodide (OAI)

20.2 1.06 24.2 0.79

--- --- --- --- ---

Control (No

Passivation)
12.92 0.89 - -

Guanidinium

Iodide (GAI)
16.03 >0.96 - -

Control (No

Passivation)
- - - -

Guanidinium

Iodide (GAI)

20.56 - - -
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(pretreatment)

Control (No

Passivation)
18.82 - - -

Guanidinium

Iodide (GAI)

(post-treatment)

20.77 1.02 25.42 0.8012

Source: Data compiled from multiple sources.[3][4][5][6][7][8][9]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are the protocols for key experiments cited in the evaluation of hexylamine and other

passivating agents.

Surface Passivation via Spin-Coating
This protocol describes the application of the passivating agent solution onto the surface of a

perovskite film.

Preparation of Passivating Agent Solution:

Dissolve the alkylammonium iodide salt (e.g., hexylammonium iodide) in a suitable

solvent, typically isopropanol (IPA), to a concentration ranging from 2 to 10 mg/mL.

Application of the Solution:

Place the substrate with the perovskite film on the chuck of a spin coater.

Dispense a sufficient volume of the passivating agent solution (e.g., 100 µL) to cover the

entire surface of the perovskite film.

Spin-Coating:

Spin the substrate at a speed of 3000-4000 rpm for 30 seconds.

Annealing:
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Transfer the substrate to a hotplate and anneal at 100 °C for 10 minutes to remove the

solvent and promote the interaction between the passivating agent and the perovskite

surface.

Solution Preparation

Application

Processing

Dissolve Hexylammonium
Iodide in Isopropanol

Place on Spin Coater

Dispense Solution onto
Perovskite Film

Spin Coat
(3000-4000 rpm, 30s)

Anneal
(100°C, 10 min)

Click to download full resolution via product page

Fig. 1: Workflow for surface passivation using the spin-coating method.

Photoluminescence Quantum Yield (PLQY)
Measurement
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PLQY is a measure of the efficiency of photon emission from a material after absorbing

photons. Higher PLQY values generally indicate better passivation of non-radiative

recombination centers.

Sample and Reference Preparation:

Prepare the passivated perovskite film on a substrate.

Use a bare substrate of the same material as a reference.

Measurement Setup:

Utilize a photoluminescence spectrometer equipped with an integrating sphere.

The sample is placed inside the integrating sphere.

Data Acquisition:

Excite the sample with a monochromatic light source (e.g., a laser with a wavelength

shorter than the perovskite's absorption edge).

Measure the emission spectrum of the sample.

Measure the spectrum of the excitation source with the bare substrate (reference) in the

integrating sphere.

Measure the spectrum of the excitation source with the passivated sample in the

integrating sphere.

Calculation:

The PLQY is calculated as the ratio of the number of emitted photons to the number of

absorbed photons. The software accompanying the spectrometer typically performs this

calculation by integrating the areas of the emission and absorbed photon peaks.
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Fig. 2: Experimental workflow for Photoluminescence Quantum Yield (PLQY) measurement.

X-ray Photoelectron Spectroscopy (XPS) Analysis
XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental

composition, empirical formula, chemical state, and electronic state of the elements within a

material.

Sample Preparation:

Mount the passivated perovskite film on a sample holder.

Analysis Chamber:

Introduce the sample into the ultra-high vacuum (UHV) chamber of the XPS instrument.

Data Acquisition:

Irradiate the sample surface with a monochromatic X-ray beam (e.g., Al Kα).

An energy analyzer measures the kinetic energy of the emitted photoelectrons.

Acquire survey scans to identify the elements present on the surface.
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Acquire high-resolution scans for specific elements (e.g., Pb, I, N, C, and the specific

elements of the passivating agent) to determine their chemical states and bonding

environments.

Data Analysis:

Process the spectra to determine the binding energies of the core levels.

Peak fitting of the high-resolution spectra can be used to identify different chemical

species and their relative concentrations. This can confirm the presence of the passivating

agent on the surface and reveal its interaction with the perovskite.

Sample Introduction
into UHV Chamber

X-ray Irradiation
(e.g., Al Kα)

Photoelectron Emission

Kinetic Energy Analysis

Data Acquisition
(Survey and High-Res Scans)

Data Analysis
(Binding Energies, Peak Fitting)

Click to download full resolution via product page
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Fig. 3: Logical workflow for X-ray Photoelectron Spectroscopy (XPS) analysis.

Stability Testing (ISOS Protocols)
The International Summit on Organic Photovoltaic Stability (ISOS) has established protocols to

standardize the stability testing of emerging solar cell technologies.

ISOS-D-1 (Dark Storage - Ambient):

Objective: To assess the intrinsic stability of the device in a non-stressful environment.

Conditions: Devices are stored in the dark at ambient temperature (23 ± 2 °C) and

ambient relative humidity.[4][5][6][10][11][12][13]

Procedure: Periodically measure the current-voltage (J-V) characteristics of the solar cells

under simulated sunlight to track the degradation of photovoltaic parameters over time.[4]

[5][6][10][11][12][13]

ISOS-L-1 (Light Soaking - Ambient):

Objective: To evaluate the device stability under continuous illumination.

Conditions: Devices are continuously exposed to 1-sun illumination (100 mW/cm²) at

ambient temperature (23 ± 2 °C).[4][5][6][10][11][12][13]

Procedure: Monitor the photovoltaic parameters by performing periodic J-V scans.[4][5][6]

[10][11][12][13]

ISOS-T-1 (Thermal Cycling - Dark):

Objective: To assess the device's resilience to temperature fluctuations.

Conditions: Devices are subjected to temperature cycles in the dark, for example, between

a low temperature (e.g., -40 °C) and a high temperature (e.g., 85 °C).

Procedure: Measure J-V characteristics at room temperature after a certain number of

cycles to evaluate performance degradation.
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Conclusion
The presented data suggests that hexylammonium iodide is a highly effective surface

passivating agent for perovskite solar cells, demonstrating superior performance compared to

its shorter-chain counterpart, butylammonium iodide. While a direct, comprehensive

comparison with all other alternatives under identical conditions is challenging due to the

nature of academic research, the available data indicates that hexylamine is a competitive

option among a range of alkylammonium and other organic passivating agents. The detailed

experimental protocols provided in this guide offer a foundation for researchers to conduct their

own comparative studies and further validate the effectiveness of hexylamine in enhancing the

efficiency and stability of perovskite-based devices. The choice of the optimal passivating agent

will ultimately depend on the specific perovskite composition, device architecture, and desired

performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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